Cas no 1074-98-2 (3-methyl-4-nitro-1-oxido-pyridin-1-ium)

3-methyl-4-nitro-1-oxido-pyridin-1-ium structure

1074-98-2 structure

Product Name:3-methyl-4-nitro-1-oxido-pyridin-1-ium

CAS No:1074-98-2

Molecular Formula:C₆H₆N₂O₃

Molecular Weight:154.1234

MDL:MFCD00014626

CID:40672

PubChem ID:24863055

3-methyl-4-nitro-1-oxido-pyridin-1-ium Properties

Names and Identifiers

- 4-Nitro-3-picoline N-oxide
- 3-Methyl-4-nitropyridine-1-oxide
- 3-Methyl-4-nitropyridine N-oxide
- 3-Methyl-4-nitropyridine-N-oxide
- 4-Nitro-3-picoline-N-oxide
- Pyridine, 3-methyl-4-nitro-, 1-oxide
- 3-Methyl-4-nitropyri
- 3-methyl-4-nitro-pyridin1-oxide
- 3-methyl-4-nitropyridine-l-oxide
- 3-Picoline,4-nitro-,1-oxide
- 4-Nitro-3-picoline 1-oxide
- 4-Nitro-B-picoline N-oxide
- 4-Nitro-beta-picoline N-oxide
- 3-Methyl-4-nitro-pyridin1-o×ide
- 4-Nitro-3-methylpyridine N-oxide
- 3-Picoline, 4-nitro-, 1-oxide
- 4-Nitro-3-picoline-N-oxide 99%
- 3-Methyl-4-nitropyridine 1-oxide
- 5-Methyl-4-nitropyridine N-oxide
- 3-methyl-4-nitro-pyridine 1-oxide
- 3-methyl-4-nitropyridin-1-ium-1-olate
- 3-methyl-4-nitro-1-oxidopyridin-1-ium
- MLS002693888
- WLN: T6NJ AO C1 DNW
- 3-Methyl-4-nitropy
- 4-Nitro-3-picoline N-Oxide
- 3-methyl-4-nitro-1-oxido-pyridin-1-ium
- Q27256375
- CHEMBL1893701
- 4-Nitro-.beta.-picoline N-oxide
- 3-methyl-4-nitro-pyridine-1-oxide
- SCHEMBL172188
- SY005674
- N0527
- NS00015795
- MFCD00014626
- NCIOpen2_000628
- 1074-98-2
- AB01169
- AC-907/25014118
- AKOS000582996
- HMS3079H19
- 3-Methyl-4-nitropyridine N-oxide, 98%
- 3-methyl-4-nitropyridine_N-oxide
- AC-5981
- InChI=1/C6H6N2O3/c1-5-4-7(9)3-2-6(5)8(10)11/h2-4H,1H
- PS-3021
- 3-methyl-4-nitropyridineN-oxide
- 3-Methyl-4-nitropyridine1-oxide
- 4-Nitro-3-picoline, 1-oxide
- Q-103376
- NITRO-3-PICOLINE 1-OXIDE, 4-
- DTXSID10148043
- SSOURMYKACOBIV-UHFFFAOYSA-N
- NSC-168202
- BCP23162
- NSC74203
- FT-0619194
- EN300-43358
- AM20050653
- NSC-74203
- 2314-09-24-NITRO-.BETA.-PICOLINE N-OXIDE
- 4-Nitropicoline N-oxide
- 3-METHYL-4-NITROPYRIDINE OXIDE
- STR06035
- NSC168202
- SMR001559829
- 34OB5D19MK
- STK367177
- 4-NITRO-3-PICOLINE N-OXIDE
- DB-009060
- ALBB-035127
- 3-Methyl-4-nitropyridine-1-oxide;4-Nitro-3-picoline N-oxide
- +Expand
- MDL： MFCD00014626
- InChIKey： SSOURMYKACOBIV-UHFFFAOYSA-N
- Inchi： 1S/C6H6N2O3/c1-5-4-7(9)3-2-6(5)8(10)11/h2-4H,1H3
- SMILES： [O-][N+]1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])[N+](=O)[O-]
- BRN： 140157

Computed Properties

Exact Mass: 154.037842g/mol
Surface Charge: 0
XLogP3: 0.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 154.037842g/mol
Monoisotopic Mass: 154.037842g/mol
Topological Polar Surface Area: 71.3Å²
Heavy Atom Count: 11
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.85490
PSA: 71.28000
Refractive Index: 1.5100 (estimate)
Boiling Point: 277.46°C (rough estimate)
Melting Point: 136-138 °C (lit.)
Flash Point: 185.4℃
Color/Form: Not determined.
Solubility: Soluble in chloroform and hot acetone
Density: 1.4564 (rough estimate)

3-methyl-4-nitro-1-oxido-pyridin-1-ium Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MBI-5g	4-Nitro-3-picoline N-oxide	1074-98-2	98%	5g	$12.00
A2B Chem LLC	AB68094-250mg	3-Methyl-4-nitropyridine 1-oxide	1074-98-2	98%	250mg	$9.00	2024-04-20
Aaron	AR003MJU-1g	4-Nitro-3-picoline N-oxide	1074-98-2	98%	1g	$5.00
abcr	AB134556-5 g	4-Nitro-3-picoline-N-oxide, 97%; .	1074-98-2	97%	5g	€54.50
Alichem	A029202064-100g	3-Methyl-4-nitropyridine 1-oxide	1074-98-2	98%	100g	$160.38	2023-09-04
Ambeed	A817534-5g	3-Methyl-4-nitropyridine 1-oxide	1074-98-2	98%	5g	$14.0	2024-06-02
Apollo Scientific	OR0074-5g	3-Methyl-4-nitropyridine N-oxide	1074-98-2	99%	5g	£10.00	2024-07-28
AstaTech	63194-25/G	3-METHYL-4-NITRO-PYRIDINE 1-OXIDE	1074-98-2	97%	25g	$56	2023-09-16
Chemenu	CM120554-25g	3-Methyl-4-nitropyridine N-Oxide	1074-98-2	97%	25g	$76	2023-11-25
eNovation Chemicals LLC	D781056-100g	3-Methyl-4-nitropyridine N-Oxide	1074-98-2	>97%	100g	$195	2021-09-25

3-methyl-4-nitro-1-oxido-pyridin-1-ium Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1074-98-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:1074-98-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

3-methyl-4-nitro-1-oxido-pyridin-1-ium Related Literature

1. Interaction of sodium methoxide with 4-nitropyridine N-oxide in benzene in the presence of surfactant aggregates

Eleanor J. Fendler,Shuya A. Chang,Janos H. Fendler J. Chem. Soc. Perkin Trans. 2 1975 482
2. Periselectivity between the [1,4] and [3,3] thermal sigmatropic rearrangements of 2-allyloxypyridine N-oxides

David Alker,W. David Ollis,Hooshang Shahriari-Zavareh J. Chem. Soc. Perkin Trans. 1 1990 1623
3. Reactions in strongly basic media. Part 7. Correlation of the rates of alkaline hydrolysis of 2-substituted 3- and 5-nitropyridines, 4-nitropyridine N-oxide, and 2- and 4-substituted pyridine methiodides in aqueous dimethyl sulphoxide with an acidity function

Keith Bowden,Shyla Prasannan,Richard J. Ranson J. Chem. Soc. Perkin Trans. 2 1987 181
4. The role of sulfur interactions in crystal architecture: experimental and quantum theoretical studies on hydrogen, halogen, and chalcogen bonds in trithiocyanuric acid–pyridine N-oxide co-crystals

Kinga Wzgarda-Raj,Marcin Palusiak,S?awomir Wojtulewski,Agnieszka J. Rybarczyk-Pirek CrystEngComm 2021 23 324
5. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides

P. Brugarolas,R. Freifelder,S.-H. Cheng,O. DeJesus Chem. Commun. 2016 52 7150
6. Anchorage of 4-nitropyridine N-oxide, an optically non-linear entity, onto CdCl2 and CdI2 host matrices

Jacques Pécaut,Yvette le Fur,Jean-Pierre Levy,René Masse J. Mater. Chem. 1993 3 333
7. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides

P. Brugarolas,R. Freifelder,S.-H. Cheng,O. DeJesus Chem. Commun. 2016 52 7150
8. The molecular dipole moment of the non-linear optical 3-methyl 4-nitropyridine N-oxide molecule: X-ray diffraction and semi-empirical studies

Fodil Hamzaoui,Fran?ois Baert,Joseph Zyss J. Mater. Chem. 1996 6 1123
9. The impact of solvent polarity on intramolecular proton and electron transfer in 2-alkylamino-4-nitro-5-methyl pyridine N-oxides

A. Szemik-Hojniak,?ukasz Wi?niewski,Irena Deperasińska,Artur Makarewicz,Lucjan Jerzykiewicz,Aniela Puszko,Yuval Erez,Dan Huppert Phys. Chem. Chem. Phys. 2012 14 8147
10. The impact of solvent polarity on intramolecular proton and electron transfer in 2-alkylamino-4-nitro-5-methyl pyridine N-oxides

A. Szemik-Hojniak,?ukasz Wi?niewski,Irena Deperasińska,Artur Makarewicz,Lucjan Jerzykiewicz,Aniela Puszko,Yuval Erez,Dan Huppert Phys. Chem. Chem. Phys. 2012 14 8147

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